1,2-Dimethyl-3,4,5-trinitrobenzene
Description
1,2-Dimethyl-3,4,5-trinitrobenzene is a nitroaromatic compound with a benzene ring substituted by two methyl groups at the 1 and 2 positions and three nitro groups at the 3, 4, and 5 positions. This arrangement of substituents creates a highly electron-deficient aromatic system due to the strong electron-withdrawing nature of the nitro groups. Such compounds are typically studied for their explosive properties, stability, and synthesis challenges.
Properties
CAS No. |
67297-26-1 |
|---|---|
Molecular Formula |
C8H7N3O6 |
Molecular Weight |
241.16 g/mol |
IUPAC Name |
1,2-dimethyl-3,4,5-trinitrobenzene |
InChI |
InChI=1S/C8H7N3O6/c1-4-3-6(9(12)13)8(11(16)17)7(5(4)2)10(14)15/h3H,1-2H3 |
InChI Key |
XHTWJVXQFKLDJS-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(C(=C1C)[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-] |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Group Analysis
Key Compounds for Comparison:
- 2,4,6-Trinitrotoluene (TNT) : A methyl group at position 2 and nitro groups at positions 1, 3, and 5 .
- 1,3,5-Trinitrobenzene (TNB): No methyl groups; nitro groups at positions 1, 3, and 5.
- Tecnazene (1,2,4,5-Tetrachloro-3-nitrobenzene) : A chlorinated nitrobenzene derivative used as a pesticide .
Substituent Effects:
- However, the asymmetric nitro placement in the target compound (3,4,5 vs.
- Methyl Groups : The two methyl groups in 1,2-Dimethyl-3,4,5-trinitrobenzene introduce steric hindrance, which could complicate synthesis (e.g., nitration of o-xylene) compared to TNT’s single methyl group. Methyl groups may also increase solubility in organic solvents relative to TNB.
Physical and Chemical Properties (Inferred)
Notes:
- The density of 1,2-Dimethyl-3,4,5-trinitrobenzene is expected to be comparable to TNT (~1.65 g/cm³) but lower than TNB (~1.76 g/cm³) due to methyl group bulk.
- Thermal Stability : Reduced symmetry may lower thermal stability compared to TNT, which benefits from a symmetric structure favoring stable crystal formation.
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